Cas no 68978-04-1 (2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol)
68978-04-1 structure
Product Name:2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
CAS No:68978-04-1
MF:C25H28O4
MW:392.487427711487
CID:1732294
PubChem ID:5281332
Update Time:2025-09-27
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
- Mulberrofuran A
- 2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol
- 2-[2-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-5-hydroxy-3-methoxyphenyl]-6-benzofuranol
- CHEBI:7017
- HY-125122
- SCHEMBL4742441
- C08846
- DTXSID50415105
- CHEMBL4533557
- CS-0089383
- AKOS040762071
- Q27107404
- 68978-04-1
- DA-55765
- D85107
-
- Inchi: 1S/C25H28O4/c1-16(2)6-5-7-17(3)8-11-21-22(13-20(27)15-24(21)28-4)25-12-18-9-10-19(26)14-23(18)29-25/h6,8-10,12-15,26-27H,5,7,11H2,1-4H3/b17-8+
- InChI Key: MQYYTNPXQXSQGM-CAOOACKPSA-N
- SMILES: O1C2C=C(C=CC=2C=C1C1C=C(C=C(C=1C/C=C(\C)/CC/C=C(\C)/C)OC)O)O
Computed Properties
- Exact Mass: 392.19900
- Monoisotopic Mass: 392.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
- PSA: 62.83000
- LogP: 6.75480
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4586-25 mg |
Mulberrofuran A |
68978-04-1 | 25mg |
¥4258.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73050-5mg |
2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol |
68978-04-1 | 5mg |
¥3928.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4586-25 mg |
Mulberrofuran A |
68978-04-1 | 98% | 25mg |
¥ 4,258 | 2023-07-10 | |
| A2B Chem LLC | AH22632-5mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 5mg |
$750.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-10mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 10mg |
$1243.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-25mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 25mg |
$2588.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-50mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 50mg |
$4384.00 | 2024-04-19 | |
| A2B Chem LLC | AH22632-100mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 100mg |
$7558.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4586-25mg |
Mulberrofuran A |
68978-04-1 | 25mg |
¥ 4258 | 2024-07-19 | ||
| A2B Chem LLC | AH22632-500mg |
Mulberrofuran A |
68978-04-1 | 98% by HPLC | 500mg |
$24322.00 | 2024-04-19 |
2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
68978-04-1 (2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk